Cas no 2172581-64-3 (4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole)
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole
- 2172581-64-3
- EN300-1595276
-
- Inchi: 1S/C8H10ClF2N3/c9-3-6-7(8(10)11)14(13-12-6)4-5-1-2-5/h5,8H,1-4H2
- InChI Key: GNKFXXGAHKIOBQ-UHFFFAOYSA-N
- SMILES: ClCC1=C(C(F)F)N(CC2CC2)N=N1
Computed Properties
- Exact Mass: 221.0531313g/mol
- Monoisotopic Mass: 221.0531313g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 30.7Ų
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1595276-0.05g |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 0.05g |
$1080.0 | 2023-06-04 | ||
| Enamine | EN300-1595276-0.1g |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 0.1g |
$1131.0 | 2023-06-04 | ||
| Enamine | EN300-1595276-0.25g |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 0.25g |
$1183.0 | 2023-06-04 | ||
| Enamine | EN300-1595276-0.5g |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 0.5g |
$1234.0 | 2023-06-04 | ||
| Enamine | EN300-1595276-1.0g |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 1g |
$1286.0 | 2023-06-04 | ||
| Enamine | EN300-1595276-2.5g |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 2.5g |
$2520.0 | 2023-06-04 | ||
| Enamine | EN300-1595276-5.0g |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 5g |
$3728.0 | 2023-06-04 | ||
| Enamine | EN300-1595276-10.0g |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 10g |
$5528.0 | 2023-06-04 | ||
| Enamine | EN300-1595276-50mg |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 50mg |
$1080.0 | 2023-09-23 | ||
| Enamine | EN300-1595276-100mg |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole |
2172581-64-3 | 100mg |
$1131.0 | 2023-09-23 |
4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole
Introduction to 4-(Chloromethyl)-1-(Cyclopropylmethyl)-5-(Difluoromethyl)-1H-1,2,3-Triazole (CAS No. 2172581-64-3)
4-(Chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole (CAS No. 2172581-64-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl group, a cyclopropylmethyl substituent, and a difluoromethyl moiety attached to a 1H-1,2,3-triazole core. These functional groups endow the molecule with a range of interesting chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.
The 1H-1,2,3-triazole scaffold is well-known for its stability and bioisosteric properties, which have been extensively utilized in the design of bioactive molecules. The presence of the chloromethyl and cyclopropylmethyl groups adds additional complexity and functionality to the molecule, potentially enhancing its pharmacological profile. The difluoromethyl substituent is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule, which can influence its binding affinity and selectivity towards specific biological targets.
Recent studies have highlighted the potential of 4-(Chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell pathways.
In addition to its antiviral properties, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that 4-(Chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. The selective toxicity towards cancer cells over normal cells suggests that this compound may have a favorable therapeutic index.
The pharmacokinetic properties of 4-(Chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole have also been studied in detail. In vitro and in vivo experiments have shown that the compound exhibits good solubility and permeability characteristics, which are essential for effective drug delivery. Furthermore, it has been found to have a favorable metabolic profile with minimal cytochrome P450 inhibition, reducing the risk of drug-drug interactions.
The safety profile of this compound is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that 4-(Chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its potential for further development as a therapeutic agent.
In conclusion, 4-(Chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole (CAS No. 2172581-64-3) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its full potential in various therapeutic areas, including antiviral and anticancer applications. As more data becomes available from clinical trials and further preclinical studies, this compound may pave the way for new treatment options in the future.
2172581-64-3 (4-(chloromethyl)-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)